Cas no 139088-99-6 (tert-butyl 2-(4-chlorophenyl)aminoacetate)

• Product Name: tert-butyl 2-(4-chlorophenyl)aminoacetate
• CAS No: 139088-99-6
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 1270586
• PubChem ID: 19001987
• Update Time: 2025-09-20

tert-butyl 2-(4-chlorophenyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(4-chlorophenyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-(4-chlorophenyl)aminoacetate
• tert-butyl (4-chlorophenyl)glycinate
• tert-butyl 2-(4-chloroanilino)acetate
• F80349
• AKOS009047955
• DB-419039
• BFGFIJMQBZDUNA-UHFFFAOYSA-N
• N-(4-Chlorophenyl)glycinetert-Butylester
• N-(4-Chlorophenyl)glycine 1,1-dimethylethyl ester
• SCHEMBL9135786
• N-(4-Chlorophenyl)glycine tert-Butyl ester
• DTXSID101231754
• tert-butyl 2-[(4-chlorophenyl)amino]acetate
• 139088-99-6
• EN300-1006555

• Inchi： 1S/C12H16ClNO2/c1-12(2,3)16-11(15)8-14-10-6-4-9(13)5-7-10/h4-7,14H,8H2,1-3H3
• InChI Key： BFGFIJMQBZDUNA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų